Cas no 5903-40-2 (1,5-Hexadien-3-ol, 3-methyl-)

• Product Name: 1,5-Hexadien-3-ol, 3-methyl-
• CAS No: 5903-40-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 340094
• PubChem ID: 12420323
• Update Time: 2025-04-19

1,5-Hexadien-3-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadien-3-ol, 3-methyl-
• 3-methylhexa-1,5-dien-3-ol
• 5903-40-2
• DTXSID20497438
• SCHEMBL11037148

• Inchi： 1S/C7H12O/c1-4-6-7(3,8)5-2/h4-5,8H,1-2,6H2,3H3
• InChI Key： UZGAAWKQDMQLLN-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CC=C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23